[3-(2-Methylbenzimidazol-1-yl)azetidin-1-yl]-(4-methylthiadiazol-5-yl)methanone

• IUPAC Name: [3-(2-methylbenzimidazol-1-yl)azetidin-1-yl]-(4-methylthiadiazol-5-yl)methanone
• InChI: InChI=1S/C15H15N5OS/c1-9-14(22-18-17-9)15(21)19-7-11(8-19)20-10(2)16-12-5-3-4-6-13(12)20/h3-6,11H,7-8H2,1-2H3
• InChI Key: LWAFVVMXOIPDDX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=N1)C(=O)N2CC(C2)N3C(=NC4=CC=CC=C43)C
• Molecular Formula: C15H15N5OS
• Molecular Weight: 313.4 g/mol

Description

The compound “[3-(2-Methylbenzimidazol-1-yl)azetidin-1-yl]-(4-methylthiadiazol-5-yl)methanone” is a complex organic molecule that contains several functional groups and rings, including a benzimidazole ring, an azetidine ring, and a thiadiazole ring. These types of compounds are often used in medicinal chemistry due to their diverse biological activities.

Molecular Structure Analysis

The compound contains several functional groups and rings, including a benzimidazole ring, an azetidine ring, and a thiadiazole ring. These rings are likely to contribute to the compound’s physical and chemical properties, as well as its biological activity.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds containing azetidine rings are known to undergo a variety of chemical reactions. These can include substitutions, additions, and ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its molecular structure. The presence of multiple rings and functional groups is likely to result in a complex set of properties.

Future Directions

The future directions for research on this compound could include further investigation into its synthesis, its physical and chemical properties, and its potential biological activities. It could also be interesting to explore its potential applications in medicinal chemistry.